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Compound of Interest

Compound Name:
Tetraethylammonium

tetrafluoroborate

Cat. No.: B153534 Get Quote

An In-Depth Technical Guide to Tetraethylammonium Tetrafluoroborate

This technical guide provides a detailed overview of the core physicochemical properties of

tetraethylammonium tetrafluoroborate, tailored for researchers, scientists, and professionals

in drug development.

Core Properties
Tetraethylammonium tetrafluoroborate is a quaternary ammonium salt.[1] It is composed of

a positively charged tetraethylammonium cation and a negatively charged tetrafluoroborate

anion.[1] In its solid form, it appears as white crystals or a crystalline powder.[1][2] This

compound is hygroscopic, meaning it readily absorbs moisture from the air.[2][3]

Physicochemical Data
The fundamental quantitative data for tetraethylammonium tetrafluoroborate are

summarized in the table below for ease of reference.
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Property Value References

Molecular Formula C₈H₂₀BF₄N [3][4][5][6]

Linear Formula (C₂H₅)₄N(BF₄) [5][7]

Molar Mass 217.06 g/mol [3][4][5][6][7]

Melting Point ≥300 °C [7]

Solubility
Soluble in water, alcohol, and

acetonitrile.[2]
[2]

Experimental Applications and Protocols
Tetraethylammonium tetrafluoroborate is frequently utilized as a supporting electrolyte in

various electrochemical applications.[1][7] Its use has been noted in the electrocatalytic

reduction of certain compounds and in the fabrication of high-performance supercapacitors.[7]

It also serves as a phase transfer catalyst in organic chemical reactions, helping to facilitate

reactions between substances in different phases.[1]

While the literature points to its application in specific experimental contexts, detailed step-by-

step protocols for these experiments are highly specific to the research being conducted and

are not available in the general reference materials. Researchers should consult specialized

publications in the relevant fields for detailed experimental methodologies.

Structural Visualization
To elucidate the composition of tetraethylammonium tetrafluoroborate, the following diagram

illustrates the logical relationship between the compound, its constituent ions, and their

elemental components.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tetraethylammonium-tetrafluoroborate
https://www.chemeo.com/cid/73-239-6/Tetraethylammonium-tetrafluoroborate.pdf
https://www.merckmillipore.com/INTL/en/product/Tetraethylammonium-tetrafluoroborate,MDA_CHEM-818246
https://www.scbt.com/p/tetraethylammonium-tetrafluoroborate-429-06-1
https://www.merckmillipore.com/INTL/en/product/Tetraethylammonium-tetrafluoroborate,MDA_CHEM-818246
https://www.sigmaaldrich.com/HK/zh/product/aldrich/242144
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraethylammonium-tetrafluoroborate
https://www.chemeo.com/cid/73-239-6/Tetraethylammonium-tetrafluoroborate.pdf
https://www.merckmillipore.com/INTL/en/product/Tetraethylammonium-tetrafluoroborate,MDA_CHEM-818246
https://www.scbt.com/p/tetraethylammonium-tetrafluoroborate-429-06-1
https://www.sigmaaldrich.com/HK/zh/product/aldrich/242144
https://www.sigmaaldrich.com/HK/zh/product/aldrich/242144
https://www.chembk.com/en/chem/Tetraethylammonium%20tetrafluoroborate
https://www.chembk.com/en/chem/Tetraethylammonium%20tetrafluoroborate
https://www.benchchem.com/product/b153534?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6380371.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/242144
https://www.sigmaaldrich.com/HK/zh/product/aldrich/242144
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6380371.htm
https://www.benchchem.com/product/b153534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetraethylammonium Tetrafluoroborate
(C₈H₂₀BF₄N)

Tetraethylammonium Cation
[(C₂H₅)₄N]⁺

Composed of

Tetrafluoroborate Anion
[BF₄]⁻

Composed of

Carbon (C) Hydrogen (H) Nitrogen (N) Boron (B) Fluorine (F)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b153534?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Logical breakdown of Tetraethylammonium Tetrafluoroborate into its constituent

ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

